1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-phenylpiperazin-1-yl)-3-[1-(spiro[2.5]octane-2-carbonyl)piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C27H39N3O2/c31-25(29-19-17-28(18-20-29)23-7-3-1-4-8-23)10-9-22-11-15-30(16-12-22)26(32)24-21-27(24)13-5-2-6-14-27/h1,3-4,7-8,22,24H,2,5-6,9-21H2
• InChI Key: ILVADQOUOWXBBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC2C(=O)N3CCC(CC3)CCC(=O)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C27H39N3O2
• Molecular Weight: 437.6 g/mol

Description

1-Phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This modulation leads to a reduction in pain and anxiety, as well as an anti-inflammatory effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine have been studied extensively in animal models. It has been shown to reduce pain and inflammation in a dose-dependent manner, with higher doses leading to greater effects. It has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine in lab experiments is its high degree of purity and stability. This makes it easier to control for variables and ensure reproducibility of results. However, one limitation is that it can be difficult to obtain in large quantities, making it more expensive than other compounds.

Future Directions

There are several future directions for research on 1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine. One area of focus could be on its potential therapeutic applications in the treatment of chronic pain and anxiety disorders. Another area of focus could be on its mechanism of action, with the aim of developing more targeted and effective treatments. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound could lead to a better understanding of its efficacy and safety in humans.

Synthesis Methods

The synthesis of 1-phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine involves the reaction of piperazine with 1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl)-3-propanoic acid and phenylacetic acid. The reaction is catalyzed by a base such as triethylamine and is carried out in an organic solvent such as dichloromethane. The resulting product is a white crystalline solid with a high degree of purity.

Scientific Research Applications

1-Phenyl-4-{3-[1-(spiro[2.5]oct-1-ylcarbonyl)-4-piperidinyl]propanoyl}piperazine has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of chronic pain, anxiety disorders, and other inflammatory conditions.